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Compound of Interest

Compound Name:
2-Amino-4-methoxythiazole-5-

carbonitrile

Cat. No.: B070360 Get Quote

Essential Safety and Handling Guide for 2-Amino-4-
methoxythiazole-5-carbonitrile
Disclaimer: No specific Safety Data Sheet (SDS) was found for 2-Amino-4-methoxythiazole-
5-carbonitrile. The following guidance is based on the safety profiles of structurally similar

compounds, including 2-Aminothiazole-5-carbonitrile and other aminothiazole derivatives. It is

imperative to consult the specific SDS for the exact compound upon acquisition and before

handling.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 2-Amino-4-methoxythiazole-5-
carbonitrile in a laboratory setting. The information is intended for researchers, scientists, and

professionals in drug development.

Hazard Identification and Precautionary Measures
Based on analogous compounds, 2-Amino-4-methoxythiazole-5-carbonitrile is anticipated to

be harmful if swallowed, in contact with skin, or inhaled.[1] It may cause skin and serious eye

irritation.[2][3] Therefore, appropriate personal protective equipment and handling procedures

are crucial to ensure personnel safety.

Precautionary Statements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b070360?utm_src=pdf-interest
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.benchchem.com/product/b070360?utm_src=pdf-body
https://www.chemsrc.com/en/cas/51640-52-9_444044.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/153044
https://www.fishersci.com/store/msds?partNumber=AC104100250&productDescription=2-AMINO-4-METHYLTHIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands and any exposed skin thoroughly after handling.[2][3][4]

Do not eat, drink, or smoke when using this product.[3][4]

Wear protective gloves, clothing, and eye/face protection.[1][2][3]

Avoid breathing dust, fumes, or vapors.[3]

Use only in a well-ventilated area or in a chemical fume hood.[1]

Dispose of contents/container to an approved waste disposal plant.[3][4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 2-Amino-4-
methoxythiazole-5-carbonitrile.

PPE Category Recommended Equipment

Eye/Face Protection

Chemical safety goggles or glasses that comply

with OSHA's eye and face protection regulations

in 29 CFR 1910.133 or European Standard

EN166 should be worn.[4] A face shield may be

necessary for splash hazards.

Skin Protection

Hand Protection: Wear appropriate chemical-

resistant gloves (e.g., nitrile rubber). Body

Protection: Wear laboratory clothing.[1]

Consider impervious protective clothing if there

is a risk of significant exposure.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is required when dusts are

generated, or if exposure limits are exceeded.[5]

In general, handling should be performed in a

chemical fume hood to minimize inhalation

exposure.[1]
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Operational and Disposal Plans
Handling and Storage:

Handling: Avoid all personal contact, including inhalation.[1] Ensure adequate ventilation and

use in a chemical fume hood.[1][4] Avoid the formation of dust.[4][5] Keep away from heat,

sparks, and open flames.[1] Incompatible with strong oxidizing agents.[1][3][4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5]

Refrigerated storage is recommended.[1][3]

First-Aid Measures:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor/physician if you feel

unwell.[4]

If on Skin: Wash off immediately with plenty of soap and water.[2][3] If skin irritation occurs,

get medical advice/attention.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical advice/attention.

[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[3] Call a POISON

CENTER or doctor if you feel unwell.[6]

Spill and Disposal Procedures:

Spills: For minor spills, wear appropriate PPE, sweep up the solid material, and place it in a

suitable, labeled container for waste disposal. Avoid generating dust. Prevent the material

from entering drains or water courses.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains.[1]
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The following diagrams illustrate the recommended workflow for handling 2-Amino-4-
methoxythiazole-5-carbonitrile and the logical relationship between hazards and protective

measures.

Caption: Safe handling workflow for 2-Amino-4-methoxythiazole-5-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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